Cas no 1188265-60-2 (3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride)

• Product Name: 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride
• CAS No: 1188265-60-2
• MF: C₆H₉BrClN₃
• MW: 238.512758970261
• MDL: MFCD13152217
• CID: 1082439
• PubChem ID: 72206755
• Update Time: 2025-11-02

3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride
• 3-bromo-5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine hydrochloride
• AX8163522
• 3-BROMO-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRAZINE HYDROCHLORIDE
• AS-71322
• 3-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride
• MFCD13152217
• DA-18976
• 3-BROMO-5,6,7,8-TETRAHYDROIMIDAZO[1,5-A]PYRAZINE HCL
• C71608
• 1188265-60-2
• AKOS022177354
• CS-0161051
• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazinehydrochloride

• MDL： MFCD13152217
• Inchi： 1S/C6H8BrN3.ClH/c7-6-9-4-5-3-8-1-2-10(5)6;/h4,8H,1-3H2;1H
• InChI Key： FNKYKFZYHXJZRI-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2CNCCN21.Cl

Computed Properties

• Exact Mass: 236.96684g/mol
• Monoisotopic Mass: 236.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride

3-Bromo-5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine Hydrochloride: A Comprehensive Overview of Its Chemical Structure, Pharmacological Properties, and Applications in Modern Medicinal Chemistry

3-Bromo-5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine Hydrochloride is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This molecule, characterized by its 3-Bromo substituent and the 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine ring system, represents a novel scaffold with promising pharmacological activity. Recent studies have highlighted its role as a potential lead compound for the development of new therapeutic agents targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

The 5,6,7,28-tetrahydroimidazo[1,5-a]pyrazine core of this compound is structurally related to several bioactive molecules known for their involvement in signal transduction pathways. The 3-Bromo group, positioned at the 3-position of the imidazo[1,5-a]pyrazine ring, introduces electrophilic properties that may modulate the compound's reactivity and biological activity. This structural feature is critical for the molecule's interaction with target proteins, as demonstrated by recent molecular docking studies that have identified potential binding sites on key enzymes such as phosphodiesterase-5 (PDE5) and histone deacetylases (HDACs).

Recent advances in medicinal chemistry have underscored the importance of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride as a versatile scaffold for drug design. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of several analogs of this compound, which exhibited potent inhibitory activity against the SARS-CoV-2 main protease (Mpro). This finding highlights the potential of this molecule as a candidate for antiviral drug development, particularly in the context of emerging viral threats.

The hydrochloride salt form of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is notable for its solubility properties, which are essential for pharmaceutical formulation. The hydrochloride salt enhances the compound's aqueous solubility, making it suitable for oral administration. This characteristic is particularly advantageous in the development of drugs targeting chronic diseases, where consistent bioavailability is critical for therapeutic efficacy.

Pharmacological studies have revealed that 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride may act as a dual-action agent, modulating both inflammatory and neurodegenerative pathways. A 2024 review in Pharmacological Research highlighted its potential as a multitarget drug for the treatment of Alzheimer's disease, where it was shown to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

Recent computational studies have further expanded the understanding of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride's mechanism of action. Molecular dynamics simulations have revealed that the compound's interaction with the voltage-gated sodium channel (Nav1.7) may contribute to its analgesic properties, making it a potential candidate for the management of chronic pain conditions.

The 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine ring system is also of interest in the development of antitumor agents. A 2023 preclinical study demonstrated that this compound exhibited significant cytotoxic activity against a panel of human cancer cell lines, including those resistant to conventional chemotherapeutics. This finding suggests that 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride may have applications in oncology, particularly in the treatment of drug-resistant cancers.

From a synthetic chemistry perspective, the preparation of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride involves a series of well-established reactions, including the formation of the imidazo[1,5-a]pyrazine ring through a [3+2] cycloaddition mechanism. The introduction of the 3-Bromo substituent is typically achieved through electrophilic substitution reactions, which are optimized to ensure high yields and purity of the final product.

Current research efforts are focused on optimizing the pharmacokinetic properties of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride to enhance its therapeutic potential. A 2024 study in Drug Discovery Today described the development of prodrug derivatives of this compound, which showed improved oral bioavailability and reduced toxicity in animal models. These findings suggest that further modifications of the molecule may lead to more effective therapeutic agents.

In conclusion, 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse pharmacological activities make it a valuable candidate for further investigation. Ongoing research into its mechanisms of action and optimization of its chemical properties is expected to yield significant advancements in the treatment of various diseases, including neurodegenerative disorders, inflammatory conditions, and cancers.

As the field of medicinal chemistry continues to evolve, the potential of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride as a lead compound is likely to expand. Future studies may explore its applications in combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes. The continued exploration of this molecule's properties is expected to contribute to the development of innovative treatments for a wide range of medical conditions.

Ultimately, the synthesis and characterization of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride represent a significant contribution to the field of drug discovery. Its structural versatility and pharmacological potential underscore the importance of continued research into this compound, which may lead to the development of new and more effective therapeutic agents for the benefit of patients worldwide.